1-(5-ethoxypyridin-3-yl)methanamine

• IUPAC Name: (5-ethoxypyridin-3-yl)methanamine
• InChI: InChI=1S/C8H12N2O/c1-2-11-8-3-7(4-9)5-10-6-8/h3,5-6H,2,4,9H2,1H3
• InChI Key: OFCRDLNLLQTVJO-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CN=CC(=C1)CN
• Molecular Formula: C8H12N2O
• DSSTOX Substance ID: DTXSID801302261
• Molecular Weight: 152.19 g/mol
• CAS RN: 1256789-64-6

Description

1-(5-Ethoxypyridin-3-yl)methanamine is an organic compound commonly referred to as EPM. It is a substituted amine, with a molecular formula of C7H11NO2. EPM is a white, crystalline solid that is soluble in water and other organic solvents. It has been studied extensively due to its potential use in a variety of scientific research applications.

Mechanism of Action

EPM acts as an inhibitor of enzymes, such as cytochrome P450 and monoamine oxidase. It binds to the active site of the enzymes, blocking their ability to catalyze reactions. It also affects the conformation of the enzyme, preventing it from binding to its substrate.
Biochemical and Physiological Effects
EPM affects a variety of biochemical and physiological processes. In addition to its inhibitory effects on enzymes, it can also affect the activity of neurotransmitters and other signaling molecules. It has been shown to affect the metabolism of drugs and other compounds, as well as the release of hormones.

Advantages and Limitations for Lab Experiments

EPM has a number of advantages for use in laboratory experiments. It is relatively inexpensive, and it is soluble in water and other organic solvents. Additionally, it is relatively stable and has a low toxicity. However, there are some limitations to its use in laboratory experiments. For example, it is not very soluble in polar solvents, and it can be difficult to isolate pure EPM from reaction mixtures.

Future Directions

There are a number of potential future directions for the use of EPM in scientific research. One potential application is the use of EPM as a ligand in metal-catalyzed reactions. Additionally, EPM could be used to study the effects of enzyme inhibitors on metabolic pathways. Finally, EPM could be used as a tool to study the effects of neurotransmitter signaling on physiological processes.

Synthesis Methods

EPM can be synthesized through a variety of methods, including the reaction of 5-ethoxy-3-methylpyridine with methylamine in the presence of a base. This reaction results in the formation of EPM and the release of a salt byproduct. Other methods of synthesis include the reaction of 5-ethoxy-3-methylpyridine with formaldehyde and the reaction of 5-ethoxy-3-methylpyridine with an alkyl halide.

Scientific Research Applications

EPM has a number of scientific research applications. It is commonly used as a reagent in organic synthesis, where it is used to catalyze a variety of reactions. It is also used as a ligand in coordination chemistry, where it is used to form complexes with transition metals. In addition, EPM is used as an inhibitor of enzymes, such as cytochrome P450 and monoamine oxidase.